Cas no 51068-95-2 (1,3-Benzodioxole, 4-methoxy-6-nitro-)

• Product Name: 1,3-Benzodioxole, 4-methoxy-6-nitro-
• CAS No: 51068-95-2
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 1570519
• PubChem ID: 2825019
• Update Time: 2025-04-21

1,3-Benzodioxole, 4-methoxy-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 4-methoxy-6-nitro-
• 4-methoxy-6-nitro-1,3-benzodioxole
• Oprea1_323286
• SCHEMBL2087092
• 4-methoxy-6-nitro-benzo[1,3]dioxole
• DTXSID50385011
• AKOS005607191
• DB-295458
• 4-Methoxy-6-nitro-2H-1,3-benzodioxole
• CS-0360442
• 51068-95-2
• STK695712
• 3-Methoxy-4.5-methylendioxy-nitrobenzol
• 4-Methoxy-6-nitrobenzo[d][1,3]dioxole

• Inchi： 1S/C8H7NO5/c1-12-6-2-5(9(10)11)3-7-8(6)14-4-13-7/h2-3H,4H2,1H3
• InChI Key： CNVWHJAWPZWPCW-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C=C(C1=2)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.03241
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• PSA: 70.83